6-Isopropyloxy-2H-pyran-3(6H)-one

• IUPAC Name: 2-propan-2-yloxy-2H-pyran-5-one
• InChI: InChI=1S/C8H12O3/c1-6(2)11-8-4-3-7(9)5-10-8/h3-4,6,8H,5H2,1-2H3
• InChI Key: QOBVYDFJCWOWOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1C=CC(=O)CO1
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID90441983
• Molecular Weight: 156.18 g/mol
• CAS RN: 71443-27-1

Description

6-Isopropyloxy-2H-pyran-3(6H)-one, also known as IPP, is a chemical compound with a molecular formula of C8H12O3. It is a white crystalline solid with a melting point of 52-54°C. IPP is a versatile intermediate in organic synthesis that has been used in various research applications.

Scientific Research Applications

• Synthesis of Biologically Active Compounds : A new synthetic route for obtaining α-6-hydroxy-6-methyl-4-enyl-2H-pyran-3-one, useful for preparing biologically active compounds, has been developed. This method features good selectivity, mild conditions, and employs recyclable catalysts, avoiding oxidizing agents (Gelmini et al., 2016).

• Cascade Cyclization in Organic Synthesis : An efficient synthesis of bicyclic/polycyclic 2H-pyran-3(6H)-ones is achieved through a cascade cyclization triggered by oxidative gold catalysis, demonstrating a rapid approach to constructing functionalized polycyclic systems (Zheng & Zhang, 2015).

• Electrocatalytic Cascade Reactions : The electrocatalysis of salicylaldehydes and 4-hydroxy-6-methyl-2H-pyran-2-one results in efficient formation of substituted 3-acetoacetylcoumarins, revealing a 'green' route to functionalized compounds with biomedical applications (Elinson et al., 2018).

• Solid-State Luminescence : Highly-substituted 6-amino-2H-pyran-2-one derivatives, interesting for condensed biologically active compounds, exhibit solid-state luminescence properties (Karpov et al., 2020).

• As Building Blocks in Heterocycles : 2H-Pyran-2-ones, with their electrophilic centers, are utilized as precursors in synthesizing various biologically important nucleuses and heterocycles, underlining their significant synthetic potential (Pratap & Ram, 2017).

• Corrosion Inhibition : Pyran-2-one derivatives demonstrate significant corrosion inhibition performance on mild steel in acidic media, important for industrial applications (El Hattak et al., 2021).

• Amine-Catalyzed Asymmetric Synthesis : The asymmetric annulations of β'-acetoxy allenoates with either 3-oxo-nitriles or pyrazolones, catalyzed by a specific catalyst, lead to the construction of 4H-pyrans with high yields and enantioselectivity (Ni & Tong, 2016).

• Antioxidant Activity : Novel pyran-2-one derivatives synthesized show significant antioxidant activity, dependent on their substituents, highlighting potential biomedical applications (Saher et al., 2018).

• Crystal Structure Analysis : Structural analysis of certain pyran derivatives, such as [(2R,3R,4S)-3,4-bis(acetyloxy)-5-iodo-3,4-dihydro-2H-pyran-2-yl]methyl acetate, contributes to understanding their conformation and potential applications (Zukerman-Schpector et al., 2015).

• Electrocatalytic Synthesis : Electrocatalytic synthesis techniques are employed for creating complex structures like spiro[furo[3,2-c]pyran-2,5′-pyrimidines], illustrating a green and efficient synthesis route with potential medical applications (Ryzhkova et al., 2022).